Cas no 1316820-31-1 (4-(2-Chloro-pyridin-4-ylsulfanyl)-phenylamine)
4-(2-Chloro-pyridin-4-ylsulfanyl)-phenylamine Chemical and Physical Properties
Names and Identifiers
-
- 4-[(2-chloro-4-pyridinyl)thio]Benzenamine
- 4-(2-Chloro-pyridin-4-ylsulfanyl)-phenylamine
- GFODJFQLMXAORS-UHFFFAOYSA-N
-
- MDL: MFCD23131165
- Inchi: 1S/C11H9ClN2S/c12-11-7-10(5-6-14-11)15-9-3-1-8(13)2-4-9/h1-7H,13H2
- InChI Key: GFODJFQLMXAORS-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CN=1)SC1C=CC(=CC=1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 195
- Topological Polar Surface Area: 64.2
4-(2-Chloro-pyridin-4-ylsulfanyl)-phenylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 185661-5g |
4-(2-Chloropyridin-4-ylsulfanyl)-phenylamine, 95% |
1316820-31-1 | 95% | 5g |
$1816.00 | 2023-09-07 |
4-(2-Chloro-pyridin-4-ylsulfanyl)-phenylamine Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 4-(2-Chloro-pyridin-4-ylsulfanyl)-phenylamine
Comprehensive Overview of 4-(2-Chloro-pyridin-4-ylsulfanyl)-phenylamine (CAS No. 1316820-31-1): Properties, Applications, and Research Insights
4-(2-Chloro-pyridin-4-ylsulfanyl)-phenylamine, identified by its CAS No. 1316820-31-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural combination of a chloropyridine moiety linked via a sulfur bridge to an aniline group, making it a versatile intermediate for synthesizing biologically active derivatives. Researchers and industries are increasingly exploring its potential due to its electron-rich aromatic system and sulfur-based connectivity, which enhance its reactivity in cross-coupling reactions and other synthetic transformations.
In recent years, the demand for heterocyclic compounds like 4-(2-Chloro-pyridin-4-ylsulfanyl)-phenylamine has surged, driven by their applications in drug discovery and material science. A trending topic in this domain is the development of sustainable synthetic methodologies, where this compound serves as a key building block for green chemistry initiatives. Users frequently search for terms such as "chloropyridine derivatives in drug design" or "sulfur-containing aromatic amines," reflecting the compound’s relevance in cutting-edge research. Its role in catalysis and ligand design further aligns with the growing interest in transition-metal-catalyzed reactions.
The physicochemical properties of CAS No. 1316820-31-1 include moderate solubility in polar organic solvents, stability under ambient conditions, and a melting point range suitable for industrial processing. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and structural integrity. These attributes make it a reliable candidate for high-throughput screening in medicinal chemistry, particularly in projects targeting kinase inhibitors or antimicrobial agents—areas frequently queried in academic and industrial databases.
From an SEO perspective, integrating keywords such as "pyridine-thioether synthesis" or "aniline-based intermediates" enhances the visibility of this content. The compound’s utility in peptide modification and polymer chemistry also addresses user queries related to advanced material engineering. Notably, its low environmental persistence and compliance with REACH regulations make it a preferable choice for eco-friendly applications, a hotspot in current scientific discourse.
Ongoing studies explore the structure-activity relationships (SAR) of 4-(2-Chloro-pyridin-4-ylsulfanyl)-phenylamine derivatives, particularly their bioisosteric potential in optimizing drug pharmacokinetics. Discussions on platforms like ResearchGate and PubMed often highlight its role in fragment-based drug discovery, resonating with the broader trend of rational drug design. As synthetic protocols evolve, this compound continues to bridge gaps between academic research and industrial scalability, answering frequent searches about cost-effective synthetic routes.
In conclusion, 4-(2-Chloro-pyridin-4-ylsulfanyl)-phenylamine (CAS 1316820-31-1) exemplifies the intersection of innovation and practical utility in modern chemistry. Its adaptability to diverse applications—from pharmaceutical intermediates to functional materials—ensures its prominence in both literature and laboratory workflows. By addressing trending queries and emphasizing its multidisciplinary relevance, this overview underscores the compound’s value in advancing scientific and industrial frontiers.
1316820-31-1 (4-(2-Chloro-pyridin-4-ylsulfanyl)-phenylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)